(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-oxo-2-(propylamino)ethylidene]isoindol-1-yl]-4-nitrobenzamide
• InChI: InChI=1S/C21H17N5O4/c1-2-11-23-21(28)17(12-22)18-15-5-3-4-6-16(15)19(24-18)25-20(27)13-7-9-14(10-8-13)26(29)30/h3-10H,2,11H2,1H3,(H,23,28)(H,24,25,27)/b18-17-
• InChI Key: TVLYIZMPDFMDOO-ZCXUNETKSA-N
• Canonical SMILES: CCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: CCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
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Scientific Research Applications

Regioselective and Stereospecific Synthesis

A study by Samimi and Yamin (2014) focuses on the regioselective and stereospecific synthesis of related compounds, highlighting the importance of stereochemistry in the synthesis of complex organic molecules. The research details the isomerisation of certain precursors to yield specific N-acyl benzamide derivatives, which are confirmed via crystal structure analysis. Such studies are crucial for the development of synthetic methodologies that can be applied to a wide range of compounds, including potentially the one (Samimi & Yamin, 2014).

Synthesis and Antiarrhythmic Activity

Likhosherstov et al. (2014) explored the synthesis of substituted nitrobenzamides with antiarrhythmic activities, underscoring the therapeutic potentials of such compounds. While the study focuses on a different substitution pattern, it exemplifies how modifications to the benzamide backbone can influence biological activity, suggesting avenues for drug discovery and development involving similar structures (Likhosherstov et al., 2014).

Nanoparticles and Metal Complexes

Saeed et al. (2013) described the synthesis and characterization of a nickel(II) complex involving a nitrobenzamide derivative, demonstrating the compound's potential as a precursor for nanomaterial synthesis. This highlights the interest in such compounds for material science applications, particularly in the development of nanocrystals and their characterization (Saeed et al., 2013).

Quality Control and Physicochemical Studies

Research on related benzamide derivatives also includes studies on quality control methods, physicochemical properties, and solubility. These studies are essential for drug formulation and understanding the physical behavior of potential pharmaceutical compounds under various conditions. For instance, Sych et al. (2018) and Ol’khovich et al. (2017) have contributed to this aspect by developing methods for quality control and studying solubility and distribution coefficients, respectively (Sych et al., 2018); (Ol’khovich et al., 2017).